Cas no 125923-60-6 (Benzeneethanol, β,β-difluoro-α,α-dimethyl-)

• Product Name: Benzeneethanol, β,β-difluoro-α,α-dimethyl-
• CAS No: 125923-60-6
• MF: C₁₀H₁₂F₂O
• MW: 186.198490142822
• CID: 5250379
• Update Time: 2025-06-29

Benzeneethanol, β,β-difluoro-α,α-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, β,β-difluoro-α,α-dimethyl-

• Inchi： 1S/C10H12F2O/c1-9(2,13)10(11,12)8-6-4-3-5-7-8/h3-7,13H,1-2H3
• InChI Key： NOGOHIDNWGBCKW-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)C(C)(C)O)=CC=CC=C1

Experimental Properties

• Density: 1.131±0.06 g/cm3(Predicted)
• Boiling Point: 255.5±35.0 °C(Predicted)
• pka: 13.72±0.29(Predicted)

Additional information on Benzeneethanol, β,β-difluoro-α,α-dimethyl-

Introduction to Benzeneethanol, β,β-difluoro-α,α-dimethyl- (CAS No. 125923-60-6)

Benzeneethanol, β,β-difluoro-α,α-dimethyl-, identified by its Chemical Abstracts Service (CAS) number CAS No. 125923-60-6, is a fluorinated alcohol derivative that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound, characterized by its unique structural features, exhibits a range of potential applications that are currently being explored in both academic research and industrial development.

The molecular structure of Benzeneethanol, β,β-difluoro-α,α-dimethyl- consists of a benzene ring substituted with two fluorine atoms at the β positions and two methyl groups at the α positions of the ethanol moiety. This specific arrangement imparts distinct electronic and steric properties to the molecule, making it a valuable candidate for various chemical and biological interactions. The presence of fluorine atoms, in particular, is well-known for its ability to modulate the metabolic stability, binding affinity, and overall pharmacological activity of a compound.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced bioavailability and resistance to enzymatic degradation. The synthesis and characterization of Benzeneethanol, β,β-difluoro-α,α-dimethyl- have opened new avenues for the development of novel therapeutic agents. Researchers have been particularly interested in its potential as a precursor for more complex molecules or as an intermediate in the synthesis of fluorinated pharmaceuticals.

One of the most compelling aspects of Benzeneethanol, β,β-difluoro-α,α-dimethyl- is its role in medicinal chemistry. The combination of fluoroalkyl and alkyl groups provides a versatile scaffold that can be further functionalized to create molecules with specific biological activities. For instance, studies have shown that derivatives of this compound exhibit promising properties as kinase inhibitors and anti-inflammatory agents. These findings have spurred further investigation into the structure-activity relationships (SAR) of related compounds.

The chemical properties of Benzeneethanol, β,β-difluoro-α,α-dimethyl- also make it an attractive candidate for use in materials science applications. Fluorinated alcohols are known for their ability to enhance the thermal stability and hydrophobicity of materials. This has led to research exploring its use in coatings, adhesives, and other specialty chemicals where such properties are highly desirable.

From a synthetic chemistry perspective, the preparation of Benzeneethanol, β,β-difluoro-α,α-dimethyl- presents unique challenges due to the need for precise control over regioselectivity and stereochemistry. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to achieve high yields and purity. These synthetic strategies not only highlight the versatility of modern organic chemistry but also provide valuable insights into the development of more complex fluorinated molecules.

The pharmacological potential of Benzeneethanol, β,β-difluoro-α,α-dimethyl- has been further explored through computational modeling and experimental studies. Molecular docking simulations have revealed that this compound can interact with various biological targets with high affinity. These interactions are thought to be mediated by the electron-withdrawing effects of the fluorine atoms and the hydrophobic interactions provided by the methyl groups.

In conclusion, Benzeneethanol, β,β-difluoro-α,α-dimethyl- (CAS No. 125923-60-6) represents a fascinating compound with diverse applications in pharmaceuticals and materials science. Its unique structural features and promising biological activities make it a subject of intense research interest. As our understanding of fluorinated compounds continues to grow，so too will the potential applications of this remarkable molecule.